Cas no 233772-37-7 (Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)-)

Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)- structure
233772-37-7 structure
Product Name:Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)-
CAS No:233772-37-7
MF:C17H21N
MW:239.35534453392
CID:253760
PubChem ID:24879201
Update Time:2025-11-04

Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)-
    • (2S)-3-methyl-1,1-diphenylbutan-2-amine
    • (S)-(-)-2-Amino-3-Methyl-1,1-Diphenylbutane
    • (S)-(?)-2-Amino-3-methyl-1,1-diphenylbutane
    • (-)-2-Amino-3-methyl-1,1-diphenylbutane
    • 551147_ALDRICH
    • AG-E-68112
    • CTK4F1367
    • SureCN5872345
    • Benzeneethanamine, alpha-(1-methylethyl)-beta-phenyl-, (alphaS)-
    • SCHEMBL5872345
    • J-015091
    • (S)-(-)-2-Amino-3-methyl-1,1-diphenylbutane, 98%
    • (S)-3-Methyl-1,1-diphenylbutan-2-amine
    • DTXSID00430808
    • 233772-37-7
    • FT-0772495
    • (2S)-3-methyl-1, 1-diphenylbutan-2-amine
    • KJRIVAFIKUXDBL-KRWDZBQOSA-N
    • (S)-2-amino-3-methyl-1,1-diphenylbutane
    • MDL: MFCD01861801
    • Inchi: 1S/C17H21N/c1-13(2)17(18)16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16-17H,18H2,1-2H3/t17-/m0/s1
    • InChI Key: KJRIVAFIKUXDBL-KRWDZBQOSA-N
    • SMILES: N[C@@H](C(C)C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.16700
  • Monoisotopic Mass: 239.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 73-76 °C (lit.)
  • PSA: 26.02000
  • LogP: 4.50210
  • Solubility: Not determined
  • Optical Activity: [α]20/D −6.5°, c = 1 in chloroform

Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
551147-500MG
Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)-
233772-37-7 98%
500MG
¥1956.91 2022-02-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I168851-500mg
Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)-
233772-37-7 98%
500mg
¥2059.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I168851-100mg
Benzeneethanamine, a-(1-methylethyl)-b-phenyl-, (aS)-
233772-37-7 98%
100mg
¥617.90 2023-09-02
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